(5-Chloropyridin-2-YL)methanamine
Overview
Description
“(5-Chloropyridin-2-YL)methanamine” is a chemical compound with the molecular formula C6H7ClN2. It has a molecular weight of 142.59 . It is typically stored at refrigerator temperatures .
Synthesis Analysis
The synthesis of “this compound” can be achieved through the hydrogenation of nitriles to primary amines . This process involves the use of Ni-based nanoparticles, which are stable and reusable . The optimal catalyst is prepared by calcination of a template material generated from Ni(II)nitrate and colloidal silica under air and subsequent reduction in the presence of molecular hydrogen .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H7ClN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H,3,8H2 . This code provides a standard way to encode the molecular structure using text.Physical and Chemical Properties Analysis
“this compound” is a light yellow to yellow powder or crystals or liquid .Scientific Research Applications
Applications in Medicinal Chemistry
(5-Chloropyridin-2-YL)methanamine has been explored in various medicinal chemistry contexts. For example, its derivatives have been investigated for potential applications in bone disorders, as in the case of WAY-262611, a compound discovered through high-throughput screening, targeting the Wnt beta-catenin cellular messaging system and showing promising results in increasing trabecular bone formation rate in rats (Pelletier et al., 2009). Additionally, novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been designed as serotonin 5-HT1A receptor-biased agonists, displaying potent antidepressant-like activity (Sniecikowska et al., 2019).
Applications in Cancer Research
In the field of cancer research, Iron(III) complexes involving this compound showed significant photocytotoxicity to various cancer cell lines, making them potential candidates for photodynamic therapy (Basu et al., 2014). Similarly, new palladium(II) and platinum(II) complexes based on pyrrole Schiff bases, including derivatives of this compound, were reported to exhibit significant anticancer activity against various human cancerous cell lines (Mbugua et al., 2020).
Applications in Neurological Research
Compounds derived from this compound have been explored for their anticonvulsant potential, with several derivatives showing promising results in seizure protection and higher protective indices compared to certain clinically used drugs (Pandey & Srivastava, 2011).
Inhibition Properties
The compound (2-chloropyridin-4-yl)methanamine was identified as a potent and selective inhibitor for LOXL2 enzyme over LOX and other amine oxidases, marking it as a significant discovery in enzyme inhibition research (Hutchinson et al., 2017).
Catalytic Applications
In catalysis, 1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives have been used to synthesize unsymmetrical NCN′ pincer palladacycles, showing good activity and selectivity in catalytic applications (Roffe et al., 2016).
Polymerization Initiatives
The compound has also found use in polymerization processes, as demonstrated by the synthesis of zinc(II) complexes bearing camphor-based iminopyridines for the ring-opening polymerization of rac-lactide (Kwon et al., 2015).
Safety and Hazards
The safety information for “(5-Chloropyridin-2-YL)methanamine” indicates that it is classified under the GHS07 hazard class . The hazard statements include H315, H319, and H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, and using personal protective equipment .
Future Directions
The future directions for “(5-Chloropyridin-2-YL)methanamine” could involve its use in the preparation of numerous life science products and polymers . Its synthesis process, involving the use of Ni-based nanoparticles, shows promise for the general and selective hydrogenation of all kinds of nitriles to primary amines under mild conditions .
Properties
IUPAC Name |
(5-chloropyridin-2-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H,3,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQJKUOYVWLBSDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Cl)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40610445 | |
Record name | 1-(5-Chloropyridin-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40610445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
67938-76-5 | |
Record name | 1-(5-Chloropyridin-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40610445 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (5-chloropyridin-2-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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